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Compound of Interest

Compound Name: Ro 31-4639

Cat. No.: B1679479

Essential Safety and Handling Guide for Ro 31-
4639

Disclaimer: This document provides essential safety and logistical information for handling Ro
31-4639 based on its chemical class and general laboratory safety principles for potent
compounds. A specific Safety Data Sheet (SDS) for Ro 31-4639 is not publicly available.
Therefore, this guidance should be used in conjunction with a thorough risk assessment
conducted by qualified personnel.

Ro 31-4639 is a potent inhibitor of phospholipase A2 and should be handled with extreme
caution as a compound with unknown toxicity.[1] The information provided here is intended for
researchers, scientists, and drug development professionals.

Hazard Identification and Physicochemical
Properties

As a potent phospholipase A2 inhibitor, Ro 31-4639 is expected to have significant biological
activity. Due to the lack of specific toxicological data, it should be treated as a highly hazardous
substance. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.
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Property Value Source
Chemical Name Ro 31-4639

CAS Number 125131-65-9 [2]
Molecular Formula C21H46BrNO [2]
Physical Form Solid (assumed powder) [2]
Purity >90% [2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines
the minimum required PPE for handling Ro 31-4639.

Body Part Required PPE Standard

NIOSH-approved respirator
Respiratory with P100 filters (for solids) or

a supplied-air respirator.

Double-gloving with nitrile or

Hands

neoprene gloves.

Chemical safety goggles and a
Eyes/Face )

face shield.

Disposable lab coat with tight
Body cuffs, and a chemical-resistant

apron or coveralls.

Closed-toe shoes and
Feet

disposable shoe covers.

Operational Plan for Handling Ro 31-4639

All handling of Ro 31-4639, especially the solid form, must be conducted in a designated area
within a certified chemical fume hood, glove box, or other containment enclosure.
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3.1. Receiving and Storage

e Receiving: Inspect the package for any damage in a designated receiving area. Wear
appropriate PPE.

o Storage: Store in a tightly sealed, clearly labeled container. Keep in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents.

3.2. Preparation of Solutions

e Weighing: Weigh the solid compound within a containment system (e.g., a ventilated balance
enclosure or glove box) to minimize the risk of airborne particles.

e Dissolving: Add the solvent to the weighed compound slowly and carefully. Use a sealed
container for dissolution.

3.3. Experimental Use

 All procedures involving Ro 31-4639, whether in solid or solution form, should be performed
within a chemical fume hood or other primary containment device.

o Use dedicated labware and equipment. If not possible, thoroughly decontaminate after use.
3.4. Spill Response

o Small Spills (Solid):

[¢]

Do not sweep. Gently cover the spill with absorbent paper towels.

[¢]

Wet the towels with a suitable solvent (e.g., ethanol) to prevent dust generation.

[e]

Carefully wipe up the spill, working from the outside in.

Place all contaminated materials in a sealed, labeled hazardous waste container.

o

o Small Spills (Liquid):

o Absorb the spill with inert material (e.g., vermiculite, sand).
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o Place the contaminated absorbent material into a sealed, labeled hazardous waste
container.

e Large Spills:

o Evacuate the area immediately.

o Alert others and prevent entry.

o Contact the institution's environmental health and safety (EHS) department.
Disposal Plan
All waste containing Ro 31-4639 is considered hazardous waste.

o Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,
and weighing papers, in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing Ro 31-4639 in a sealed, labeled, and
compatible hazardous waste container. As Ro 31-4639 is an amine compound, it should not
be mixed with other waste streams unless compatibility is confirmed.

o Sharps: All contaminated sharps must be disposed of in a designated sharps container.

» Decontamination: Decontaminate all surfaces and equipment with a suitable solvent (e.g.,
70% ethanol) followed by soap and water. Collect all decontamination materials as
hazardous waste.

o Final Disposal: All hazardous waste must be disposed of through the institution's EHS-
approved hazardous waste management program.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Ro 31-4639.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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